1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide

• IUPAC Name: 1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C14H16ClN3O3/c15-8-5-10-11(21-7-12(19)17-10)6-9(8)18-13(20)14(16)3-1-2-4-14/h5-6H,1-4,7,16H2,(H,17,19)(H,18,20)
• InChI Key: JRJWPLKFGPRBIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)NC2=C(C=C3C(=C2)OCC(=O)N3)Cl)N
• Molecular Formula: C14H16ClN3O3
• Molecular Weight: 309.75 g/mol

Description

1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide involves the inhibition of certain enzymes and proteins in the body. This leads to a decrease in inflammation and tumor growth. The exact mechanism of action is still being studied, and further research is needed to fully understand how this compound works.
Biochemical and Physiological Effects:
Studies have shown that 1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide has various biochemical and physiological effects. It has been shown to decrease the production of certain cytokines and chemokines, which are involved in inflammation. It has also been shown to inhibit the growth of certain tumor cells. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. It is also stable under certain conditions, which makes it suitable for certain experiments. However, one limitation is that it can be difficult to work with due to its low solubility in certain solvents. This can make it challenging to perform certain experiments.

Future Directions

There are several future directions for research on 1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide. One direction is to further explore its potential applications in medicine, agriculture, and material science. Another direction is to study its mechanism of action in more detail. This could lead to the development of new drugs that target specific enzymes and proteins. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound. Finally, more research is needed to overcome the limitations of this compound for lab experiments, such as its low solubility.

Synthesis Methods

The synthesis of 1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide involves the reaction of 6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxylic acid with ammonia in the presence of a coupling agent. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-amino-N-(6-chloro-3-oxo-4H-1,4-benzoxazin-7-yl)cyclopentane-1-carboxamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-tumor properties. In agriculture, it has been studied for its potential use as a herbicide. In material science, it has been explored for its potential use in the synthesis of new materials.